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Compound of Interest

Compound Name: Tris(2-methoxyethyl)borate

Cat. No.: B079444 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for managing the moisture sensitivity of Tris(2-methoxyethyl)borate and related

borate esters. Adherence to these protocols is critical for ensuring experimental reproducibility

and success.

Frequently Asked Questions (FAQs)
Q1: What is Tris(2-methoxyethyl)borate and what are its common applications?

A1: Tris(2-methoxyethyl)borate is a borate ester. Borate esters are used in a variety of

applications. For example, a related compound, Tris[2-[2-(2-methoxyethoxy)ethoxy]ethyl]

orthoborate, is noted for its high thermal stability and ionic conductivity, making it useful as a

flame retardant and as an electrolyte in advanced lithium-ion batteries.[1] Another variant,

Tris(2,2,2-trifluoroethyl) borate, serves as a specialized reagent for promoting the formation of

amides from carboxylic acids and amines in organic synthesis.[2]

Q2: Why is Tris(2-methoxyethyl)borate considered moisture-sensitive?

A2: The central boron atom in Tris(2-methoxyethyl)borate is electrophilic and susceptible to

nucleophilic attack by water. This leads to a rapid hydrolysis reaction, which breaks the borate

ester bonds (B-O) to form boric acid and the corresponding alcohol, 2-methoxyethanol. This

degradation is often irreversible and can occur even with trace amounts of moisture from the

atmosphere.[3]
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Q3: How can I visually identify if my Tris(2-methoxyethyl)borate has been contaminated by

moisture?

A3: While Tris(2-methoxyethyl)borate is often supplied as a clear, colorless liquid or a white

powder, moisture contamination can lead to noticeable changes.[4][5][6] Signs of degradation

include the liquid turning cloudy or the formation of solid precipitates (boric acid). For powdered

forms, moisture exposure can cause caking or clumping.[7] Any deviation from a clear,

homogenous liquid or a free-flowing powder should be treated as a sign of potential

contamination.

Q4: What are the definitive storage and handling procedures for Tris(2-methoxyethyl)borate?

A4: To maintain its integrity, the compound must be stored in a tightly closed container in a dry,

cool, and well-ventilated area.[8] It is crucial to store it under an inert atmosphere (e.g., argon

or dry nitrogen). When handling, always use inert atmosphere techniques, such as a glovebox

or a Schlenk line, to prevent exposure to ambient moisture.[9] Personal protective equipment,

including suitable gloves and eye protection, should always be worn.

Q5: What types of solvents are compatible with Tris(2-methoxyethyl)borate?

A5: Only anhydrous (dry), aprotic solvents should be used. Protic solvents like water or

alcohols will react with the borate ester. It is imperative to ensure that any solvent used in a

reaction with Tris(2-methoxyethyl)borate has been rigorously dried using appropriate

methods (see Experimental Protocols).

Q6: What are the primary safety concerns when working with this compound?

A6: Users should avoid all personal contact, including inhalation.[9] It is recommended to wear

protective gloves, clothing, and eye/face protection. Handling should occur in a well-ventilated

place, such as a chemical fume hood.[8] Some borate compounds are suspected of damaging

fertility or the unborn child, so all safety precautions must be read and understood before use.

[10][11]

Troubleshooting Guide
Q: My reaction is showing low or no yield. Could the Tris(2-methoxyethyl)borate be the

issue?
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A: Yes, this is a classic symptom of reagent degradation. If the borate ester has been

hydrolyzed by moisture, it is no longer active for its intended purpose. It is recommended to use

a fresh bottle or a properly stored aliquot of the reagent and repeat the experiment, ensuring all

solvents and glassware are scrupulously dry.

Q: I am observing unexpected byproducts in my analysis (e.g., NMR, LC-MS). What could they

be?

A: If you have used Tris(2-methoxyethyl)borate, unexpected byproducts are likely its

hydrolysis products: boric acid and 2-methoxyethanol. The presence of these species is a

strong indicator that your reagent or reaction conditions were contaminated with water.

Q: The reagent at the bottom of the bottle appears viscous or has solidified. Can I still use the

liquid from the top?

A: No. Any change in physical appearance indicates that moisture has entered the container

and initiated decomposition. The entire contents of the bottle should be considered

compromised and should be disposed of according to safety regulations.[8] Using any portion

of a contaminated bottle will lead to unreliable and unrepeatable results.

Quantitative Data
Table 1: Physical and Chemical Properties of a Representative Borate Ester (Data for Tris[2-[2-

(2-methoxyethoxy)ethoxy]ethyl] orthoborate, CAS 30989-05-0)

Property Value Source(s)

Molecular Formula C₂₁H₄₅BO₁₂ [1][6]

Molecular Weight 500.39 g/mol [10][12]

Boiling Point 493.3°C at 760 mmHg [1][6]

Density 1.056 g/cm³ [1][6]

Appearance Clear liquid or white powder [4][6]

Table 2: Recommended Storage & Handling Conditions
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Parameter Recommendation Source(s)

Storage Temperature Cool, dry place (< 29°C) [7][8]

Atmosphere
Store under an inert gas

(Argon or Nitrogen)
Inferred from sensitivity

Humidity
Low humidity environment

(<45% RH)
[7]

Container
Tightly sealed original

container
[8][9]

Handling
In a glovebox or via Schlenk

line techniques
Inferred from sensitivity

Personal Protection
Chemical-resistant gloves,

safety goggles, lab coat
[8]

Visualized Workflows and Pathways
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Diagram 1: Hydrolysis Pathway of Borate Esters

Tris(2-methoxyethyl)borate
(Active Reagent)
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(Inactive Byproduct)
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Diagram 2: Troubleshooting Workflow for Failed Reactions

Low Yield or
Unexpected Byproducts
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No

3. Check Glassware & Setup

Yes
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Problem Solved:
Proceed with Experiment

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079444?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

